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Compound of Interest

Compound Name: 1-Methylcyclohexanol

Cat. No.: B147175

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Methylcyclohexanol (CAS No: 590-67-0) is a tertiary alcohol that presents as a white solid
or a clear, colorless to light yellow liquid at room temperature.[1][2][3] It possesses a mild,
camphor-like or woody odor.[3] This compound is a valuable intermediate in organic synthesis
and finds applications in the fragrance industry.[4] A thorough understanding of its physical
properties is essential for its effective use in research, development, and manufacturing
processes. This guide provides a comprehensive overview of the key physical characteristics of
1-Methylcyclohexanol, supported by detailed experimental protocols for their determination.

Core Physical Properties

The physical properties of 1-Methylcyclohexanol are summarized in the table below, providing
a consolidated reference for key quantitative data.
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Property Value Units References
Molecular Formula C7H140 - [1114]
Molecular Weight 114.19 g/mol [1][5]
Melting Point 24 - 26 °C [51[61[71[8]
Boiling Point 155 - 168 °C [L15117119]
98 -99 °C @ 50 mmHg [6]
Density 0.919-0.925 g/mL at 25 °C [51[6][10]
Refractive Index
(n20/D) 1.4585 - 1.4610 - [5][9][11]
Flash Point 67 - 68 °C [1][5][6]
Vapor Pressure 1.011-1.13 mmHg @ 25 °C [6]119]
Solubility in Water Slightly soluble /5582  mg/L @ 25 °C (est.) [3][6][12]
White solid or clear
Appearance colorless to pale - [1112][3]

yellow liquid

Experimental Protocols for Physical Property
Determination

The following sections detail generalized experimental methodologies for determining the key
physical properties of a compound such as 1-Methylcyclohexanol.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure substance, the melting point is a sharp, well-defined temperature, while impurities tend
to lower and broaden the melting range.

Apparatus:
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Melting point apparatus (e.g., Mel-Temp or Fisher-Johns)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Ensure the sample of 1-Methylcyclohexanol is dry and in a powdered form. If necessary,
gently grind the solid using a mortar and pestle.

Pack a small amount of the powdered sample into the open end of a capillary tube to a
height of about 3 mm.[6]

Compact the sample at the bottom of the tube by tapping the sealed end on a hard surface
or by dropping it through a long glass tube.[6]

Place the capillary tube into the heating block of the melting point apparatus.[6]

If the approximate melting point is unknown, perform a rapid heating to get a rough estimate.

For an accurate measurement, start heating at a rate that allows the temperature to rise
slowly, approximately 1-2°C per minute, as the temperature approaches the expected
melting point.[6]

Record the temperature at which the first drop of liquid appears (the beginning of the melting
range) and the temperature at which the entire solid has turned into a clear liquid (the end of
the melting range).[5]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Apparatus:
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Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., aluminum block heater or water bath)

Clamps and stand

Procedure:

Place a few drops of liquid 1-Methylcyclohexanol into a small test tube.

Invert a capillary tube (sealed end up) and place it inside the test tube containing the liquid.
[12]

Attach the test tube to a thermometer, ensuring the bottom of the test tube is level with the
thermometer bulb.

Immerse the assembly in a heating bath (water or oil, depending on the boiling point).
Heat the bath gently and observe the capillary tube.[13]

A slow stream of bubbles will emerge from the open end of the capillary tube as the liquid's
vapor pressure increases.

When a continuous and rapid stream of bubbles is observed, note the temperature. This is
an approximation of the boiling point.[13]

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops, and the liquid begins to be
drawn up into the capillary tube.[13] Record this temperature.

Density Determination

Density is the mass of a substance per unit volume. For a solid like 1-Methylcyclohexanol

below its melting point, its density can be determined by displacement. Above its melting point,
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it is treated as a liquid.

Apparatus:

o Graduated cylinder

o Electronic balance

o Beaker

Procedure for Liquid 1-Methylcyclohexanol (above 26°C):

» Weigh a clean, dry graduated cylinder on an electronic balance and record its mass.

o Carefully add a known volume (e.g., 10 mL) of liquid 1-Methylcyclohexanol to the
graduated cylinder. Read the volume from the bottom of the meniscus.

» Weigh the graduated cylinder with the liquid and record the new mass.

e The mass of the liquid is the difference between the two weighings.

o Calculate the density using the formula: Density = Mass / Volume.

Procedure for Solid 1-Methylcyclohexanol (below 24°C):

Weigh a sample of solid 1-Methylcyclohexanol and record its mass.[14]

 Partially fill a graduated cylinder with a liquid in which 1-Methylcyclohexanol is insoluble
(e.g., water, given its slight solubility for this purpose might introduce minor error) and record
the initial volume.[14]

o Carefully place the solid sample into the graduated cylinder, ensuring it is fully submerged
and no liquid splashes out.

¢ Record the new volume. The difference between the final and initial volumes is the volume of
the solid.[14]

o Calculate the density using the formula: Density = Mass / Volume.
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Refractive Index Measurement

The refractive index is a dimensionless number that describes how fast light travels through a
material. It is a characteristic property of a substance and is temperature-dependent.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper or pipette

Soft tissue paper and a suitable solvent (e.g., ethanol or acetone) for cleaning
Procedure:
e Ensure the prisms of the Abbe refractometer are clean and dry.[15]

o Calibrate the instrument using a standard liquid with a known refractive index, such as
distilled water.[9]

» Place a few drops of liquid 1-Methylcyclohexanol onto the surface of the measuring prism.
[15]

» Close the prisms gently to spread the liquid into a thin film.

o Allow the sample to equilibrate to the desired temperature (typically 20°C) by circulating
water from the constant temperature bath through the instrument.

o Look through the eyepiece and adjust the control to bring the boundary line between the light
and dark fields into sharp focus.[9]

« If necessary, adjust the compensator to eliminate any color fringes from the boundary line.
 Align the boundary line with the crosshairs in the eyepiece.

e Read the refractive index value from the scale.
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Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

Apparatus:

Test tubes

Graduated pipettes or cylinders

Vortex mixer or stirring rods

Spatula

Procedure (Qualitative):

Place a small, measured amount (e.g., 25 mg) of 1-Methylcyclohexanol into a test tube.[7]

Add a small volume (e.g., 0.75 mL) of the solvent (e.g., water) in portions.[7]

After each addition, vigorously shake or stir the mixture for a set period (e.g., 60 seconds).[8]

Observe whether the solid dissolves completely.

Record the substance as soluble, partially soluble, or insoluble based on the visual
observation.

Workflow for Physical Characterization

The following diagram illustrates a general workflow for the physical characterization of a
chemical compound like 1-Methylcyclohexanol.
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General Workflow for Physical Property Characterization
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Caption: A logical workflow for the physical characterization of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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